Cas no 1404311-95-0 (tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate)

• Product Name: tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate
• CAS No: 1404311-95-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4597206
• Update Time: 2025-06-08

tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylic acid, 4-ethenyl-2,2-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate

• Inchi： 1S/C12H21NO3/c1-7-9-8-15-12(5,6)13(9)10(14)16-11(2,3)4/h7,9H,1,8H2,2-6H3
• InChI Key： SEDZCRLQHSPEFD-UHFFFAOYSA-N
• SMILES： O1CC(C=C)N(C(OC(C)(C)C)=O)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate

Professional Introduction to Tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate (CAS No. 1404311-95-0)

Tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate, with the CAS number 1404311-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to the class of oxazolidinone derivatives, which are known for their versatile applications in drug development and molecular recognition. The unique structural features of this molecule, including its tert-butyl substituent and the presence of a vinyloxyazolidine core, make it a valuable building block for synthesizing complex biomolecules and therapeutic agents.

The significance of this compound is further underscored by its potential applications in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and inflammation-related disorders. Recent studies have highlighted the role of oxazolidinone derivatives in modulating enzyme activity, particularly in targeting serine proteases. The tert-butyl group not only enhances the stability of the molecule but also influences its interactions with biological targets, making it an attractive scaffold for drug design.

In addition to its protease inhibition properties, Tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate has been explored in the development of novel vaccine adjuvants. The oxazolidine ring is known to stabilize peptide antigens and enhance their immunogenicity. This property has been particularly useful in designing vaccines against rapidly mutating pathogens, such as viruses. The vinyloxyazolidine moiety allows for further functionalization, enabling the attachment of additional antigenic determinants or immunomodulatory molecules.

The compound's structural flexibility also makes it a valuable intermediate in polymer chemistry. Researchers have leveraged its reactivity to develop biodegradable polymers and hydrogels that find applications in drug delivery systems. These materials can be tailored to release therapeutic agents in a controlled manner, improving treatment efficacy and reducing side effects. The incorporation of the tert-butyl group into these polymers enhances their mechanical strength and biocompatibility, making them suitable for clinical use.

Recent advancements in synthetic methodologies have further expanded the utility of Tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate. Transition metal-catalyzed reactions have enabled the efficient construction of complex molecular architectures from this precursor. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups into the molecule, expanding its chemical space for drug discovery. These synthetic strategies have opened new avenues for designing innovative therapeutic agents with enhanced pharmacological properties.

The compound's role in bioconjugation chemistry is another area of active research. By reacting with nucleophiles such as amines or thiols, Tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate can be used to link antibodies, peptides, or other biomolecules to small molecule drugs. This approach has been particularly useful in developing targeted therapies for cancer treatment. The stability provided by the oxazolidine ring ensures that the bioconjugates remain intact during biological processes, thereby enhancing their therapeutic efficacy.

The growing interest in green chemistry has also influenced the synthesis of Tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate. Researchers are increasingly adopting solvent-free reactions and catalytic methods to minimize waste and energy consumption. These sustainable approaches align with global efforts to promote environmentally friendly chemical processes while maintaining high yields and purity standards.

In conclusion, Tert-butyl 2,2-dimethyl-4-vinyl-oxazolidine-3-carboxylate (CAS No. 1404311-95-0) is a multifaceted compound with broad applications in pharmaceuticals, polymer chemistry, and bioconjugation technology. Its unique structural features and reactivity make it a valuable tool for drug discovery and material science. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing medical science and industrial innovation.